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Comparison at a Glance

Optical Coherence Tomography

Feature Visual Field (VF) Testing
(OCT)
Primary Role Early structural damage detection & Functional deficit confirmation &
prognostic prediction [1] [2] monitoring [2]
Key Retinal Nerve Fiber Layer (RNFL) Mean Deviation (MD); Pattern Standard
Parameters thickness; Ganglion Cell-Inner Deviation (PSD); Visual Field Index (VFI)

Plexiform Layer (GCIPL) thickness [1] [2]

Typical Thinning of RNFL (especially temporal Central/cecocentral scotomas;
Findings in quadrant) and GCIPL [3] [4] generalized depression [5] [3]
EON
Prognostic High: Baseline RNFL =83um or GCIPL Moderate: Better baseline VF parameters
Value >74um predicts good 1-year outcome (MD, PSD, VFI) correlate with better
with 100% sensitivity [1] visual recovery [2]
Detection Can reveal subclinical structural Abnormalities appear once functional
Timeline changes before functional vision loss vision loss has occurred [6]

[3] [6]
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Experimental & Clinical Data Summary

For researchers requiring detailed experimental backing, the following table consolidates key quantitative

findings and methodologies from recent studies.

Study Focus OCT Findings & Protocols Visual Field Findings & Protocols

| Prognostic Prediction | » Design: Retrospective, 64 eyes. ¢ Protocol: OCT within 3 months of vision loss.
RNFL & GCIPL measured. * Result: Baseline RNFL >83pm or GCIPL >74pm predicted good 1-year visual
outcome with 100% sensitivity [1]. | - Design: Retrospective, 46 eyes. * Protocol: 30-2 SITA standard. *
Result: Better baseline Mean Deviation (MD), Pattern Standard Deviation (PSD), and Visual Field Index
(VFI) were significantly correlated with better visual outcomes (p<0.001) [2]. | | Early Detection | « Utility:
Identifies early thinning of the temporal RNFL and GCIPL, often before VF defects are apparent. Considered
more sensitive for early subclinical damage [3] [4] [6]. | ¢ Utility: The gold standard for confirming
functional vision loss. Central scotomas are the most common finding [3] [6]. However, defects may only
appear after structural damage has begun [6]. | | Correlation with Recovery | « Evidence: Inferior and nasal
RNFL thickness at baseline showed a significant negative correlation with BCVA at 1 and 3 months post-
cessation, but was not an independent predictor of final recovery in multivariate analysis [2]. | « Evidence:
Baseline VF parameters (PSD and VFI) showed significant correlation with BCVA at 1 and 3 months post-
cessation. However, like OCT, it was not an independent predictor in multivariate analysis, which found

baseline visual acuity to be the strongest factor [2]. |

Clinical Workflow Integration

In practice, OCT and VF testing are not mutually exclusive but are complementary. The following workflow,
based on expert consensus and programmatic studies, illustrates how they can be integrated for optimal

patient management [6] [7].
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Key Takeaways for Researchers and Clinicians

e A Combined Approach is Superior: Relying on a single test is insufficient. Functional tests (VF,
acuity, color vision) are critical for triggering a change in therapy, while structural assessment with

OCT provides an objective measure for predicting long-term outcomes [1] [2].
¢ OCT is a Prognostic, Not Screening, Tool: Current evidence and expert opinion caution against

using OCT as a routine baseline screening for all patients starting ethambutol, as it is not yet
validated for this purpose [1]. Its greatest value lies in prognostic stratification once toxicity is
suspected.

o Standardized Protocols are Needed: Real-world data shows significant variation in screening

practices and suboptimal monitoring rates [8] [9]. Implementing a structured, programmatic
monitoring system that includes both functional and structural tests is vital for early detection and
improved patient outcomes [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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